Cas no 2231673-34-8 (O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate)

• Product Name: O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate
• CAS No: 2231673-34-8
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD31537468
• CID: 5155002
• PubChem ID: 135394748
• Update Time: 2026-03-03

O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl 5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate
• O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate
• MFCD31537468
• 2-tert-butyl5-methyl2-azabicyclo[2.2.2]octane-2,5-dicarboxylate
• AS-79086
• O2-t-Butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate
• SY322578
• 2-O-tert-butyl 5-O-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate
• Methyl 2-Boc-2-azabicyclo[2.2.2]octane-5-carboxylate
• D79184
• 2231673-34-8

• MDL： MFCD31537468
• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-9-5-6-10(15)7-14(9,4)11(16)17/h9-10H,5-8H2,1-4H3,(H,16,17)
• InChI Key： JHQSZNIUJACKNM-UHFFFAOYSA-N
• SMILES： C12CCC(C(C)(C(O)=O)C1)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate

Introduction to O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate (CAS No. 2231673-34-8)

O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate, a compound with the CAS number 2231673-34-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, featuring a bicyclic azabicyclo[2.2.2]octane backbone, has garnered considerable attention due to its unique chemical properties and potential applications in drug development.

The compound's molecular framework is characterized by the presence of two key functional groups: a tert-butyl substituent at the 2-position and a methyl group at the 5-position. These substituents contribute to the molecule's stability and reactivity, making it a valuable candidate for further exploration in synthetic chemistry and medicinal chemistry.

In recent years, there has been growing interest in azabicyclo[2.2.2]octane derivatives due to their potential as bioactive scaffolds. These compounds exhibit a range of pharmacological properties that make them attractive for the design of novel therapeutic agents. The specific arrangement of atoms in O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate allows for selective interactions with biological targets, which is crucial for developing targeted therapies.

One of the most compelling aspects of this compound is its ability to modulate enzymatic activity. Research has shown that derivatives of azabicyclo[2.2.2]octane can interact with various enzymes, influencing their function in ways that could lead to new treatments for diseases such as cancer, inflammation, and neurodegenerative disorders. The tert-butyl and methyl groups play a critical role in determining the compound's binding affinity and specificity, which are essential factors in drug design.

The synthesis of O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate involves a series of complex chemical reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for further biological evaluation.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules with enhanced pharmacological activity. For instance, researchers have explored its use in generating libraries of analogs that can be screened for novel drug candidates. The versatility of O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-2,5-dicarboxylate makes it a valuable tool in medicinal chemistry research.

The compound's structural features also make it an interesting candidate for computational studies aimed at understanding its interactions with biological targets at the molecular level. Molecular modeling techniques have been used to predict how O2-tert-butyl O5-methyl 2-azabicyclo[2.2.2]octane-25-dicarboxylate might bind to enzymes and receptors, providing insights into its potential therapeutic applications.

In conclusion, Otert-butyl Omethyl 2231673-34-8 O Omethyl

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